N-(3,5-dimethylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C23H25N5O4/c1-4-32-19-7-5-18(6-8-19)26-9-10-27-21(30)22(31)28(25-23(26)27)14-20(29)24-17-12-15(2)11-16(3)13-17/h5-8,11-13H,4,9-10,14H2,1-3H3,(H,24,29)
• InChI Key: VXNUVAPZLCUYBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC(=CC(=C4)C)C
• Molecular Formula: C23H25N5O4
• Molecular Weight: 435.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C23H25N5O4 and its molecular weight is 435.484. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The research on related compounds emphasizes the synthesis of novel heterocyclic structures derived from foundational chemicals, which demonstrate significant anti-inflammatory, analgesic, and antimicrobial activities. For instance, Abu‐Hashem et al. (2020) synthesized a series of novel compounds starting from visnagenone–ethylacetate, leading to derivatives with considerable COX-2 inhibitory, analgesic, and anti-inflammatory activities, showcasing the potential of such structures in medicinal chemistry Abu‐Hashem, Al-Hussain, & Zaki, 2020.

Antimicrobial and Anticancer Properties

The exploration of triazine derivatives has also extended into the development of compounds with antimicrobial and anticancer properties. For example, studies have detailed the synthesis of imidazo[4,5-e]-thiazolo[2,3-c][1,2,4]triazine derivatives and their subsequent evaluations revealing notable antimicrobial activity. This includes work by Bondock et al. (2008), where the synthesis of new heterocycles incorporating the antipyrine moiety was investigated for antimicrobial efficacy Bondock, Rabie, Etman, & Fadda, 2008.

Synthetic Pathways and Chemical Transformations

The chemical transformations leading to the synthesis of related compounds involve complex reactions that underscore the synthetic flexibility and potential of these molecules for further functionalization. As detailed by Kravchenko et al. (2014), the synthesis of imidazo[4,5-e]-thiazolo[2,3-c][1,2,4]triazine derivatives through cascade reactions opens new avenues for the creation of compounds with potentially valuable biological activities Kravchenko, Gazieva, Vasilevskii, & Nelyubina, 2014.